3-methyl-1-(3-nitrobenzyl)piperidine
Overview
Description
3-methyl-1-(3-nitrobenzyl)piperidine is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a piperidine derivative and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
3-methyl-1-(3-nitrobenzyl)piperidine has been found to exhibit various scientific research applications. It has been used as a reagent in the synthesis of various organic compounds. It has also been studied for its potential use as a neurotransmitter and neuromodulator. Additionally, it has been found to have potential applications in the treatment of various neurological disorders.
Mechanism of Action
The mechanism of action of 3-methyl-1-(3-nitrobenzyl)piperidine is not fully understood. However, it is believed to act as a modulator of various neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been found to interact with various receptors in the brain such as the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
3-methyl-1-(3-nitrobenzyl)piperidine has been found to exhibit various biochemical and physiological effects. It has been found to increase the release of various neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been found to increase the activity of various enzymes in the brain such as tyrosine hydroxylase and tryptophan hydroxylase. Additionally, it has been found to increase the expression of various genes related to neurotransmitter synthesis and release.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-methyl-1-(3-nitrobenzyl)piperidine in lab experiments is its potential applications in the treatment of various neurological disorders. Additionally, it has been found to be relatively easy to synthesize and purify. However, one of the main limitations of using this compound is its potential toxicity and side effects.
Future Directions
There are several future directions for the study of 3-methyl-1-(3-nitrobenzyl)piperidine. One potential direction is the development of new compounds based on this compound for the treatment of various neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion:
In conclusion, 3-methyl-1-(3-nitrobenzyl)piperidine is a chemical compound that has been studied extensively for its potential applications in scientific research. It has been found to exhibit various biochemical and physiological effects and has potential applications in the treatment of various neurological disorders. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of 3-methyl-1-(3-nitrobenzyl)piperidine involves the reaction of 3-nitrobenzyl chloride with 3-methylpiperidine in the presence of a base such as sodium hydroxide. The reaction takes place at room temperature and the product is obtained in good yield.
properties
IUPAC Name |
3-methyl-1-[(3-nitrophenyl)methyl]piperidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-11-4-3-7-14(9-11)10-12-5-2-6-13(8-12)15(16)17/h2,5-6,8,11H,3-4,7,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSXIOZNUPJGVGI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)CC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5422567 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(1,3-benzodioxol-5-yl)-1H-pyrazol-4-yl]-N-(2,1,3-benzoxadiazol-5-ylmethyl)-N-methylmethanamine](/img/structure/B5159128.png)
![3-[5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-3-pyridinylpropanamide](/img/structure/B5159159.png)
![5-acetyl-4-(2-chlorophenyl)-6-methyl-2-{[(phenylthio)methyl]thio}-1,4-dihydro-3-pyridinecarbonitrile](/img/structure/B5159166.png)
![1-(2-methoxyphenyl)-5-[(2-phenyl-5-pyrimidinyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B5159174.png)
![(4-chlorophenyl)[2,6-dinitro-4-(trifluoromethyl)phenyl]amine](/img/structure/B5159189.png)
![N-{[3-(2,5-dimethyl-3-thienyl)-1-(2-fluorophenyl)-1H-pyrazol-4-yl]methyl}-2-(4-morpholinyl)ethanamine](/img/structure/B5159201.png)
![N-(3,4-dichlorophenyl)-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]benzenesulfonamide](/img/structure/B5159211.png)
![2-({2-[2-(4-chloro-3-ethylphenoxy)ethoxy]ethyl}amino)ethanol ethanedioate (salt)](/img/structure/B5159219.png)
![1-[4-(difluoromethoxy)phenyl]-N-methyl-N-({1-[(5-methyl-2-furyl)methyl]-4-piperidinyl}methyl)methanamine](/img/structure/B5159226.png)
![N-butyl-3-chloro-5-phenyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B5159230.png)
![4-{[1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl]amino}-4-oxobutanoic acid](/img/structure/B5159237.png)